Cas no 14961-49-0 (Pyrimidine,2,2'-[1,6-hexanediylbis(thio)]bis[4,6-dimethyl- (9CI))
14961-49-0 structure
Product Name:Pyrimidine,2,2'-[1,6-hexanediylbis(thio)]bis[4,6-dimethyl- (9CI)
CAS No:14961-49-0
MF:C18H26N4S2
MW:362.555840969086
CID:187691
PubChem ID:203671
Update Time:2025-04-19
Pyrimidine,2,2'-[1,6-hexanediylbis(thio)]bis[4,6-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,2,2'-[1,6-hexanediylbis(thio)]bis[4,6-dimethyl- (9CI)
- 2-[6-(4,6-dimethylpyrimidin-2-yl)sulfanylhexylsulfanyl]-4,6-dimethylpyrimidine
- 14961-49-0
- DTXSID20164355
- 1,6-Bis(4,6-dimethylpyrimidinyl-2-thio)hexane
- BRN 0828070
- Pyrimidine, 2,2'-(1,6-hexanediylbis(thio))bis(4,6-dimethyl-
- 2,2'-(1,6-Hexanediylbis(thio))bis(4,6-dimethylpyrimidine)
-
- Inchi: 1S/C18H26N4S2/c1-13-11-14(2)20-17(19-13)23-9-7-5-6-8-10-24-18-21-15(3)12-16(4)22-18/h11-12H,5-10H2,1-4H3
- InChI Key: HBHZJHWPZHVUAN-UHFFFAOYSA-N
- SMILES: S(C1N=C(C)C=C(C)N=1)CCCCCCSC1N=C(C)C=C(C)N=1
Computed Properties
- Exact Mass: 362.16018
- Monoisotopic Mass: 362.15988919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 51.56
Pyrimidine,2,2'-[1,6-hexanediylbis(thio)]bis[4,6-dimethyl- (9CI) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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